![molecular formula C16H30O9 B8113908 Boc-PEG4-acid](/img/structure/B8113908.png)
Boc-PEG4-acid
Overview
Description
Boc-PEG4-acid is a useful research compound. Its molecular formula is C16H30O9 and its molecular weight is 366.40 g/mol. The purity is usually 95%.
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Scientific Research Applications
Superlubricity Achievement
Boric acid, as an additive in polyethylene glycol (PEG) aqueous solution, can achieve superlubricity (μ < 0.01) at Si3N4/SiO2 interfaces. This superlubricity is maintained under a variety of conditions and is crucial for both scientific understanding and engineering applications (Ge et al., 2018).
Self-Healable Adhesive Hydrogel
An injectable PEG hydrogel formed via borate–catechol complexation demonstrates pH, glucose, and dopamine responsiveness. This hydrogel shows potential in biomedical fields such as drug delivery, tissue engineering, and bio-adhesives due to its self-healing properties and excellent cytocompatibility (Shan et al., 2017).
Polymer Electrolytes for Li-ion Batteries
Crosslinked polymers containing PEG and boric acid derivatives have been developed for use in lithium-ion batteries, showing satisfactory ionic conductivity and potential for advanced battery technology applications (Çelik & Bozkurt, 2013).
Boronic Acid Polymers in Biomedicine
Boronic acid-containing polymers are valuable in various biomedical applications, including the treatment of diseases like HIV, obesity, diabetes, and cancer. Their unique reactivity and responsive nature make them significant in the development of new biomaterials (Cambre & Sumerlin, 2011).
Smart Polymer for Drug Delivery
N-Boc-histidine capped PLGA-PEG-PLGA polymer, which is pH-sensitive, has been synthesized for tumor targeting in drug delivery. This polymer shows significant variation in drug release at different pH levels, indicating its potential for targeted cancer therapy (Chang et al., 2010).
Fluorescent Chemosensors
Boronic acid sensors have been developed for detecting bioactive substances, such as carbohydrates and L-dopamine. These sensors have applications in disease prevention, diagnosis, and treatment due to their fluorescence properties and interaction mechanisms (Huang et al., 2012).
Drug Delivery Systems
Advanced drug delivery systems using PEG and boric acid derivatives have been explored. These systems include pH-responsive hollow mesoporous silica nanoparticles and functionalized nanogels, demonstrating high efficiency in tumor therapy and drug release (Liu et al., 2016), (Khoee et al., 2017).
Temperature-Sensitive PEG Brushes
PEG brushes, known for their protein exclusion properties, have been shown to maintain functionality across varying temperatures, which is significant for biotechnology-related applications (Schoch et al., 2017).
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid | |
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InChI |
InChI=1S/C16H30O9/c1-16(2,3)25-15(19)13-24-11-9-22-7-5-20-4-6-21-8-10-23-12-14(17)18/h4-13H2,1-3H3,(H,17,18) | |
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InChI Key |
ZOXZFKQMVIWHSF-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)COCCOCCOCCOCCOCC(=O)O | |
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Molecular Formula |
C16H30O9 | |
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Molecular Weight |
366.40 g/mol | |
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